Cas no 936901-97-2 (7-(TRIFLUOROMETHYL)BENZO[B]THIEN-2-YL BORONIC ACID)

• Product Name: 7-(TRIFLUOROMETHYL)BENZO[B]THIEN-2-YL BORONIC ACID
• CAS No: 936901-97-2
• MF: C₉H₆BF₃O₂S
• MW: 246.013951778412
• MDL: MFCD09952054
• CID: 1981241
• PubChem ID: 57356028
• Update Time: 2025-06-12

7-(TRIFLUOROMETHYL)BENZO[B]THIEN-2-YL BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-(TRIFLUOROMETHYL)BENZO[B]THIEN-2-YL BORONIC ACID
• [7-(trifluoromethyl)-1-benzothiophen-2-yl]boronic acid
• Boronic acid, B-[7-(trifluoromethyl)benzo[b]thien-2-yl]-
• (7-(trifluoromethyl)benzo[b]thiophen-2-yl)boronic acid
• SCHEMBL594048
• 936901-97-2
• (7-(trifluoromethyl)benzo[b]thiophen-2-yl)boronicacid
• 7-trifluoromethylbenzo[b]thiophen-2-boronic acid

• MDL： MFCD09952054
• Inchi： 1S/C9H6BF3O2S/c11-9(12,13)6-3-1-2-5-4-7(10(14)15)16-8(5)6/h1-4,14-15H
• InChI Key： UMBJBSWXQQEIQK-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2C=CC=C(C(F)(F)F)C1=2

Computed Properties

• Exact Mass: 246.0133653Da
• Monoisotopic Mass: 246.0133653Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-(TRIFLUOROMETHYL)BENZO[B]THIEN-2-YL BORONIC ACID

Recent Advances in the Application of 7-(Trifluoromethyl)benzo[b]thien-2-yl Boronic Acid (CAS: 936901-97-2) in Chemical Biology and Pharmaceutical Research

The compound 7-(Trifluoromethyl)benzo[b]thien-2-yl boronic acid (CAS: 936901-97-2) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and chemical probes. This boronic acid derivative, characterized by its benzo[b]thiophene core and trifluoromethyl substituent, exhibits unique electronic properties that make it particularly valuable in Suzuki-Miyaura cross-coupling reactions. Recent studies have highlighted its role in the development of targeted therapies, especially in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. Researchers utilized 7-(Trifluoromethyl)benzo[b]thien-2-yl boronic acid as a building block to create a series of compounds showing remarkable selectivity for specific tyrosine kinases involved in cancer progression. The trifluoromethyl group was found to significantly enhance both the binding affinity and metabolic stability of the resulting inhibitors.

In the field of chemical biology, this boronic acid derivative has been employed in the development of activity-based probes for studying enzyme function. A recent Nature Chemical Biology publication (2024) described its incorporation into fluorescent probes capable of selectively labeling active sites of cysteine proteases. The benzo[b]thiophene moiety provides excellent fluorescence properties while the boronic acid group enables specific interactions with target enzymes.

From a synthetic chemistry perspective, advances in the preparation and handling of 7-(Trifluoromethyl)benzo[b]thien-2-yl boronic acid have been reported. A 2023 Organic Process Research & Development article detailed an improved synthetic route that increases yield while reducing purification steps. These process improvements are particularly important given the growing demand for this intermediate in drug discovery programs.

The compound's unique combination of structural features - the electron-withdrawing trifluoromethyl group, the rigid benzo[b]thiophene scaffold, and the versatile boronic acid functionality - continues to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a component in novel materials for drug delivery systems. As understanding of its properties deepens, 7-(Trifluoromethyl)benzo[b]thien-2-yl boronic acid is poised to play an increasingly important role in medicinal chemistry and chemical biology research.